Cas no 887407-90-1 (4-Isoxazolecarboxylicacid, 5-(3-bromophenyl)-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 5-(3-bromophenyl)-, ethyl ester
• CAS No: 887407-90-1
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 713011
• PubChem ID: 22831687
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 5-(3-bromophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-(3-bromophenyl)-, ethyl ester
• 4-Isoxazolecarboxylicacid,5-(3-bromophenyl)-,ethylester(9CI)
• Ethyl 5-(3-bromophenyl)-1,2-oxazole-4-carboxylate
• ETHYL 5-(3-BROMOPHENYL)ISOXAZOLE-4-CARBOXYLATE
• DTXSID00628501
• 4-Isoxazolecarboxylic acid, 5-(3-bromophenyl)-, ethyl ester
• 887407-90-1

• Inchi： 1S/C12H10BrNO3/c1-2-16-12(15)10-7-14-17-11(10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key： ZPLQDZYIJHASTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C=NO1)C(=O)OCC

Computed Properties

• Exact Mass: 294.98441g/mol
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų